Ethyl 2-(2-bromobenzamido)-5-nitrothiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(2-bromobenzoyl)amino]-5-nitrothiophene-3-carboxylate
• InChI: InChI=1S/C14H11BrN2O5S/c1-2-22-14(19)9-7-11(17(20)21)23-13(9)16-12(18)8-5-3-4-6-10(8)15/h3-7H,2H2,1H3,(H,16,18)
• InChI Key: BNPKJZPSQPNLJK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1)[N+](=O)[O-])NC(=O)C2=CC=CC=C2Br
• Molecular Formula: C14H11BrN2O5S
• Molecular Weight: 399.22 g/mol
• CAS No.: 477490-78-1

Description

Ethyl 2-(2-bromobenzamido)-5-nitrothiophene-3-carboxylate is a complex organic compound. It contains several functional groups, including an ethyl ester, a bromobenzamido group, a nitro group, and a thiophene ring.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through various organic reactions, such as nucleophilic substitution or condensation reactions.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the bromine atom might be replaced in a nucleophilic substitution reaction.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups and overall structure. For example, the presence of the bromine atom and the nitro group could affect its reactivity.

Scientific Research Applications

Organic Synthesis and Peptide Synthesis

• The use of protective groups in peptide synthesis, such as the 2-(p-nitrophenylthio)ethyl group, offers an alternative for carboxyl-group protection. This methodology allows for selective removal after conversion, highlighting the role of similar nitro-substituted compounds in synthesizing complex molecules (Amaral, 1969).

Materials Science and Catalysis

• Poly(3,4-ethylenedioxythiophene) has been utilized to immobilize both metal particle catalysts and reagents, demonstrating catalytic activity in various reactions. This suggests the potential of thiophene derivatives in creating novel catalytic systems or enhancing existing ones (Sivakumar & Phani, 2011).

Pharmacological Applications

• β-Nitro-substituted ethyl carboxylates have been identified as a new class of cytotoxic agents, showcasing the significance of nitro-substituted compounds in medicinal chemistry for developing potential therapeutics (Csuk et al., 2014).

Synthesis of Heteroaromatics

• The palladium-catalyzed direct heteroarylation of heteroaromatics using esters as blocking groups offers a one-step access to biheteroaryls, indicating the utility of bromothiophene derivatives in complex aromatic synthesis (Fu et al., 2012).

Analytical Chemistry

• The study of physicochemical properties and complex formation of ethyl 2-aryl(methyl)sulfonylamino-4,5,6,7-tetrahydrobenzothiophene-3-carboxylates provides insights into solubility, chemical stability, and potential for forming metal complexes, relevant for analytical and coordination chemistry applications (Chekanova et al., 2014).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, if it were used as a drug, the mechanism of action would depend on how the compound interacts with biological systems.

Safety and Hazards

As with any chemical compound, handling Ethyl 2-(2-bromobenzamido)-5-nitrothiophene-3-carboxylate would require appropriate safety precautions. The specific hazards would depend on various factors, including its reactivity and toxicity.